Cas no 898773-41-6 ([5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-fluorophenyl)methanone)

• Product Name: [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-fluorophenyl)methanone
• CAS No: 898773-41-6
• MF: C₁₄H₁₁FO₃S
• MW: 278.298746347427
• MDL: MFCD07699129
• CID: 1946799
• PubChem ID: 24723490
• Update Time: 2025-05-20

[5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-fluorophenyl)methanone
• 5-(1,3-DIOXOLAN-2-YL)-2-(4-FLUOROBENZOYL)THIOPHENE
• CTK5G5317
• AG-H-65407
• KB-195469
• DTXSID80641930
• [5-(1,3-Dioxolan-2-yl)-2-thienyl](4-fluorophenyl)methanone
• 898773-41-6
• 2-[5-(4-FLUOROBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• AKOS016018583
• [5-(1,3-Dioxolan-2-yl)thiophen-2-yl](4-fluorophenyl)methanone
• MFCD07699129

• MDL： MFCD07699129
• Inchi： 1S/C14H11FO3S/c15-10-3-1-9(2-4-10)13(16)11-5-6-12(19-11)14-17-7-8-18-14/h1-6,14H,7-8H2
• InChI Key： LJFWOWFGZFXBRV-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)F)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 278.04100
• Monoisotopic Mass: 278.04129354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 3.16360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on [5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-fluorophenyl)methanone

Compound CAS No 898773-41-6: [5-(1,3-Dioxolan-2-yl)thiophen-2-yl]-(4-fluorophenyl)methanone

[5-(1,3-Dioxolan-2-yl)thiophen-2-yl]-(4-fluorophenyl)methanone, also known by its CAS number 898773-41-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a fluorinated aromatic group and a dioxolane substituent. The combination of these functional groups imparts distinctive electronic and optical properties to the molecule, making it a promising candidate for various applications.

The synthesis of [5-(1,3-Dioxolan-2-yl)thiophen-2-yl]-(4-fluorophenyl)methanone involves advanced organic synthesis techniques, including coupling reactions and cyclization processes. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity of the compound. Researchers have also explored the use of microwave-assisted synthesis to optimize the reaction pathway, which has proven to be more efficient than traditional methods.

One of the most notable applications of this compound is in the field of optoelectronics. The thiophene moiety in the molecule is known for its conjugated π-system, which contributes to strong absorption in the visible region of the electromagnetic spectrum. This property makes it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that incorporating [5-(1,3-Dioxolan-2-yl)thiophen-2-yl]-(4-fluorophenyl)methanone into polymer blends can enhance the charge transport properties of these materials, leading to improved device performance.

In addition to its electronic properties, this compound exhibits interesting thermal stability characteristics. Studies have shown that the presence of the dioxolane group enhances the thermal stability of the molecule, making it resistant to decomposition under high temperatures. This attribute is particularly valuable in applications where thermal stability is critical, such as in high-performance polymers and advanced composites.

The fluorinated aromatic group in [5-(1,3-Dioxolan-2-y...